Cas no 187-18-8 (Spiro[cyclopenta[7,8]phenanthro[2,3-c]pyrazole-1(2H),2'-oxetane](8CI,9CI))

Spiro[cyclopenta[7,8]phenanthro[2,3-c]pyrazole-1(2H),2'-oxetane](8CI,9CI) Properties

Names and Identifiers

• Spiro[cyclopenta[7,8]phenanthro[2,3-c]pyrazole-1(2H),2'-oxetane](8CI,9CI)
• Spiro[cyclopenta[7,​8]​phenanthro[2,​3-​c]​pyrazole-​1(2H)​,​2'-​oxetane] (8CI,​9CI)
• FEMA 3303
• T-AMYLMERCAPTAN
• 2-METHYLBUTANETHIOL
• 2-METHYLBUTYL MERCAPTAN
• 2H-Spiro[cyclopenta[5,6]naphtho[1,2-f]indazole-1,2'-oxetane]
• spiro[6,7-diazapentacyclo[11.7.0.02,10.04,8.014,18]icosa-1(20),2,4,6,8,10,12,14,18-nonaene-17,2'-oxetane]
• DTXSID50724800
• 187-18-8
• +Expand

• InChIKey： OWVQYEOWGKXQMC-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H14N2O/c1-2-14-15(17-9-13-11-21-22-19(13)10-12(1)17)3-4-18-16(14)5-6-20(18)7-8-23-20/h1-5,9-11H,6-8H2
• SMILES： O1C2(C3=CC=C4C(C3=CC2)=CC=C2C4=CC3=CN=NC3=C2)CC1

Computed Properties

• Exact Mass: 104.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 298.110613074g/mol
• Heavy Atom Count: 23
• Complexity: 960
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 34Ų

Experimental Properties

• LogP: 1.96230
• PSA: 38.80000
• Refractive Index: n20/D 1.447(lit.)
• Boiling Point: 116-117 °C(lit.)
• Vapor Pressure: 41.4 mm Hg ( 37.7 °C)
• Flash Point: 67 °F
• Density: 0.848 g/mL at 25 °C(lit.)